Cas no 1025927-65-4 (5-(2-Fluorophenyl)-1,3-thiazol-2-amine)

5-(2-Fluorophenyl)-1,3-thiazol-2-amine structure
1025927-65-4 structure
Product Name:5-(2-Fluorophenyl)-1,3-thiazol-2-amine
CAS No:1025927-65-4
MF:C9H7FN2S
MW:194.228683710098
MDL:MFCD11846733
CID:69722
PubChem ID:10420150
Update Time:2025-04-18

5-(2-Fluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Fluorophenyl)-2-thiazolamine
    • 2-Amino-5-(2-fluorophenyl)thiazole
    • 2-AMINO-5-(2-FLUOROPHENYL)-THIAZOLE
    • 5-(2-Fluoro-phenyl)-thiazol-2-ylamine
    • AMY17946
    • 5-(2-fluorophenyl)thiazol-2-amine
    • CS-0265113
    • SCHEMBL2404342
    • FT-0740857
    • CCG-314526
    • EN300-96534
    • DTXSID00439573
    • AKOS011781312
    • E90607
    • 1025927-65-4
    • 5-(2-fluorophenyl)-1,3-thiazol-2-amine
    • Z992241456
    • MFCD11846733
    • DB-058831
    • 5-(2-Fluorophenyl)-1,3-thiazol-2-amine
    • MDL: MFCD11846733
    • Inchi: 1S/C9H7FN2S/c10-7-4-2-1-3-6(7)8-5-12-9(11)13-8/h1-5H,(H2,11,12)
    • InChI Key: VRTBWNUGNJHAEX-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC=C1C1C=CC=CC=1F

Computed Properties

  • Exact Mass: 194.03139757g/mol
  • Monoisotopic Mass: 194.03139757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.349
  • Boiling Point: 352.692 °C at 760 mmHg
  • Flash Point: 167.103 °C
  • PSA: 67.88000
  • LogP: 2.46150

5-(2-Fluorophenyl)-1,3-thiazol-2-amine Security Information

5-(2-Fluorophenyl)-1,3-thiazol-2-amine Pricemore >>

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